Cas no 1215107-61-1 (1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride)

1-(Pyrimidin-2-yl)cyclopropan-1-amine hydrochloride is a cyclopropylamine derivative featuring a pyrimidine substituent, commonly utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis. The hydrochloride salt enhances stability and solubility, facilitating handling and reactivity in various synthetic applications. Its rigid cyclopropane ring contributes to conformational constraint, potentially improving binding affinity in biologically active compounds. The pyrimidine moiety offers opportunities for further functionalization, making it valuable in the development of heterocyclic scaffolds. This compound is particularly relevant in medicinal chemistry for the design of kinase inhibitors and other small-molecule therapeutics. High purity and well-defined characterization ensure reproducibility in research and industrial processes.
1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride structure
1215107-61-1 structure
Product Name:1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride
CAS No:1215107-61-1
MF:C7H10ClN3
MW:171.627399921417
MDL:MFCD21602190
CID:2111457
PubChem ID:56965658
Update Time:2025-06-08

1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(pyrimidin-2-yl)cyclopropanamine hydrochloride
    • 1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride
    • 1-(pyrimidin-2-yl)cyclopropanaminehydrochloride
    • STTNTWXGOSPCJT-UHFFFAOYSA-N
    • Cyclopropanamine, 1-(2-pyrimidinyl)-, hydrochloride (1:1)
    • AKOS024015649
    • 1215107-61-1
    • KS-7191
    • SB20223
    • DA-30569
    • Z3243412657
    • EN300-6487399
    • 1-pyrimidin-2-ylcyclopropan-1-amine;hydrochloride
    • CS-0054736
    • 1-(PYRIMIDIN-2-YL)CYCLOPROPAN-1-AMINE HCL
    • P12924
    • SCHEMBL667557
    • 840-191-5
    • MDL: MFCD21602190
    • Inchi: 1S/C7H9N3.ClH/c8-7(2-3-7)6-9-4-1-5-10-6;/h1,4-5H,2-3,8H2;1H
    • InChI Key: STTNTWXGOSPCJT-UHFFFAOYSA-N
    • SMILES: Cl.NC1(C2N=CC=CN=2)CC1

Computed Properties

  • Exact Mass: 171.0563250g/mol
  • Monoisotopic Mass: 171.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8Ų

1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride Security Information

1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride Pricemore >>

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Additional information on 1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride

1-(Pyrimidin-2-yl)cyclopropan-1-amine Hydrochloride: A Comprehensive Overview

1-(Pyrimidin-2-yl)cyclopropan-1-amine hydrochloride (CAS No. 1215107-61-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(cyclopropylamino)pyrimidine hydrochloride, is a derivative of pyrimidine and cyclopropane, and its unique structure offers a range of potential applications in drug discovery and development.

The pyrimidine moiety is a fundamental building block in nucleic acids and is widely studied for its biological activities. The cyclopropane ring, on the other hand, introduces steric constraints that can influence the compound's pharmacokinetic and pharmacodynamic properties. The combination of these structural elements in 1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride makes it a promising candidate for various therapeutic applications.

Recent research has focused on the potential of 1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound can selectively inhibit certain kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a valuable tool in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride has been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can interfere with the replication cycle of certain viruses, making it a potential candidate for the treatment of viral infections. The exact mechanism by which it exerts its antiviral effects is still under investigation, but preliminary findings suggest that it may target viral enzymes or host cell factors essential for viral replication.

The pharmacological profile of 1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride has also been explored in preclinical studies. These studies have shown that the compound exhibits good solubility and stability, which are crucial factors for its effective delivery and bioavailability. Furthermore, preliminary toxicology assessments have indicated that 1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride has a favorable safety profile, with no significant adverse effects observed at therapeutic concentrations.

One of the key challenges in the development of new drugs is optimizing their pharmacokinetic properties to ensure effective delivery to target tissues. In this regard, 1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride has shown promising results in terms of its absorption, distribution, metabolism, and excretion (ADME) properties. Studies have demonstrated that the compound can be effectively absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. This makes it a potential candidate for central nervous system (CNS) disorders.

The clinical potential of 1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride is further supported by its ability to cross the blood-brain barrier (BBB). This property is particularly important for drugs targeting neurological conditions such as Alzheimer's disease and Parkinson's disease. Preclinical models have shown that 1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride can effectively penetrate the BBB and exert its therapeutic effects within the brain.

In conclusion, 1-(pyrimidin-2-yl)cyclopropan-1-amine hydrochloride (CAS No. 1215107-61-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it a promising candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable tool in the quest for novel treatments for various diseases.

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